(2S,4R)-2-[(1R)-2-amino-1-[(2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-3-methoxyoxolan-2-yl]-2-oxoethoxy]-4-hydroxy-N-[(3S,7R)-7-methyl-2-oxoazepan-3-yl]-3,4-dihydro-2H-pyran-6-carboxamide

• Molecular Formula: C24H33N5O11
• Molecular Weight: 567.5 g/mol
• IUPAC Name: (2S,4R)-2-[(1R)-2-amino-1-[(2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-3-methoxyoxolan-2-yl]-2-oxoethoxy]-4-hydroxy-N-[(3S,7R)-7-methyl-2-oxoazepan-3-yl]-3,4-dihydro-2H-pyran-6-carboxamide
• InChI: InChI=1S/C24H33N5O11/c1-10-4-3-5-12(21(34)26-10)27-22(35)13-8-11(30)9-15(38-13)39-19(20(25)33)18-17(37-2)16(32)23(40-18)29-7-6-14(31)28-24(29)36/h6-8,10-12,15-19,23,30,32H,3-5,9H2,1-2H3,(H2,25,33)(H,26,34)(H,27,35)(H,28,31,36)/t10-,11+,12+,15-,16-,17+,18+,19-,23-/m1/s1
• InChI Key: KMZLQNUZDFXWBQ-FMNIZJBPSA-N
• Isomeric SMILES: C[C@@H]1CCC[C@@H](C(=O)N1)NC(=O)C2=C[C@@H](C[C@H](O2)O[C@H]([C@@H]3[C@H]([C@H]([C@@H](O3)N4C=CC(=O)NC4=O)O)OC)C(=O)N)O
• Canonical SMILES: CC1CCCC(C(=O)N1)NC(=O)C2=CC(CC(O2)OC(C3C(C(C(O3)N4C=CC(=O)NC4=O)O)OC)C(=O)N)O
• synonyms: A-500359 D

Description

(2S,4R)-2-[(1R)-2-amino-1-[(2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-hydroxy-3-methoxyoxolan-2-yl]-2-oxoethoxy]-4-hydroxy-N-[(3S,7R)-7-methyl-2-oxoazepan-3-yl]-3,4-dihydro-2H-pyran-6-carboxamide is a natural product found in Streptomyces griseus with data available.

Scientific Research Applications

Asymmetric Synthesis

This compound has been explored for its role in asymmetric synthesis. Meilert et al. (2004) described a non-iterative asymmetric synthesis method for polyketide spiroketals, which are important for their cytotoxicity and potential cancer-cell-growth inhibition properties (Meilert, Pettit, & Vogel, 2004).

Antiapoptotic Effects

A study by Kim et al. (2002) discussed a benzopyran analog similar to the compound . This analog demonstrated significant antiapoptotic effects in human endothelial cells, indicating potential in cellular protection against lipopolysaccharide-induced damage (Kim et al., 2002).

Antidiabetic Activity

Zhao et al. (2020) isolated compounds from the endophytic fungus Talaromyces purpurogenus that are structurally related to our compound of interest. One of these compounds showed moderate inhibitory activity against xanthine oxidase, suggesting potential antidiabetic applications (Zhao, Liu, Sun, & Liu, 2020).

Antibacterial and Antifungal Activity

Srinivas, Sunitha, and Shamili (2020) synthesized novel pyrane glycosides related to this compound, which showed notable antibacterial and antifungal activities. This indicates potential applications in the development of new antimicrobial agents (Srinivas, Sunitha, & Shamili, 2020).

Anticancer Potential

The compound's derivatives have been studied for their anticancer properties. Avula et al. (2019) investigated triazolyl thiazolidine derivatives of pyrene, which are structurally similar, and found them to exhibit significant anticancer activity against various human tumor cell lines (Avula, Karthik, Sunitha, & Reddy, 2019).

Cardiovascular Applications

Bergmann, Eiermann, and Gericke (1990) described the synthesis of 4-heterocyclyloxy-2H-1-benzopyran derivatives, which are structurally related and showed potential as potassium channel activators with antihypertensive properties (Bergmann, Eiermann, & Gericke, 1990).